N-(3-fluorophenyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C14H11F2NO/c15-11-6-4-10(5-7-11)8-14(18)17-13-3-1-2-12(16)9-13/h1-7,9H,8H2,(H,17,18)
• InChI Key: DFWGXHPIBPWJIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C14H11F2NO
• Molecular Weight: 247.24 g/mol

Description

N-(3-fluorophenyl)-2-(4-fluorophenyl)acetamide, also known as FFA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FFA is a member of the acetanilide class of compounds, which are known for their analgesic and anti-inflammatory properties. FFA has been shown to have a range of biological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Potential Use in Pesticides

A study by Olszewska, Pikus, and Tarasiuk (2008) highlights the potential application of N-(3-fluorophenyl)-2-(4-fluorophenyl)acetamide derivatives in the field of pesticides. Their research involved characterizing new derivatives of N-aryl-2,4-dichlorophenoxyacetamide, including a compound closely related to N-(3-fluorophenyl)-2-(4-fluorophenyl)acetamide, using X-ray powder diffraction. These compounds were identified as potential pesticides, suggesting the relevance of N-(3-fluorophenyl)-2-(4-fluorophenyl)acetamide in this area (Olszewska, Pikus, & Tarasiuk, 2008).

Immunomodulating Effects

Wang et al. (2004) discussed a compound similar to N-(3-fluorophenyl)-2-(4-fluorophenyl)acetamide, which demonstrated the ability to modify lymphoid cell reactivity affected by tumor growth. This compound showed potential in enhancing immune responses and could potentially be explored for its immunomodulating effects, indicating a possible research application of N-(3-fluorophenyl)-2-(4-fluorophenyl)acetamide in immunology and oncology (Wang et al., 2004).

Anti-inflammatory Activity

A 2013 study by Sunder and Maleraju synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide. Among these derivatives, some exhibited significant anti-inflammatory activity. This suggests that compounds structurally related to N-(3-fluorophenyl)-2-(4-fluorophenyl)acetamide may have potential applications in developing anti-inflammatory treatments (Sunder & Maleraju, 2013).

Crystalline Structure Analysis

Qian et al. (2012) explored the crystal structure of 2,2-Dibromo-N-(4-fluorophenyl)acetamide, a compound with some similarity to N-(3-fluorophenyl)-2-(4-fluorophenyl)acetamide. The study provided insights into the hydrogen bonding and molecular arrangement in the crystal structure, offering a basis for understanding the physical and chemical properties of related compounds (Qian et al., 2012).